Cas no 885588-18-1 (4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-)

• Product Name: 4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
• CAS No: 885588-18-1
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD14701986
• CID: 1925720
• PubChem ID: 46314950
• Update Time: 2025-04-21

4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 5-fluoro-2-phenyl-
• 5-fluoro-2-phenylisonicotinic acid
• 5-fluoro-2-phenylpyridine-4-carboxylic acid
• OOVWGFDCKALLFP-UHFFFAOYSA-N
• 885588-18-1
• SCHEMBL2026675
• 5-Fluoro-2-phenyl-4-pyridinecarboxylic acid
• A1-35690
• DTXSID501262602

• MDL： MFCD14701986
• Inchi： 1S/C12H8FNO2/c13-10-7-14-11(6-9(10)12(15)16)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： OOVWGFDCKALLFP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.05390666Da
• Monoisotopic Mass: 217.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų